Cas no 635-80-3 (2-Methylquinoline-6-carboxylic acid)

• Product Name: 2-Methylquinoline-6-carboxylic acid
• CAS No: 635-80-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00748504
• CID: 39329
• PubChem ID: 604483
• Update Time: 2025-11-02

2-Methylquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinoline-6-carboxylic acid
• 2-Methyl-6-quinolinecarboxylic acid
• 2-Methyl-6-quinolinecarboxylicacid
• IZONZQFTYGVOOO-UHFFFAOYSA-N
• 6-Quinolinecarboxylic acid, 2-methyl-
• 2-Methylquinoline-6-carboxylicacid
• BAS 00140529
• Oprea1_304328
• Oprea1_312688
• Quinaldine-6-carboxylic acid
• KSC352O8F
• 6-carboxy-2-methyl quinoline
• EBD3265
• HT1066
• ANW-
• EN300-114196
• DTXSID10345434
• Z1201620523
• FS-3770
• 2-methylquinoline6-carboxylic acid
• FT-0602266
• 635-80-3
• CS-W002673
• AM20061398
• NOMIFENSINEMALEATESALT
• AC-23708
• J-510104
• 2-methyl-6-quinolinecarboxylic acid, AldrichCPR
• A8754
• MFCD00748504
• SB67578
• M2625
• AKOS005259532
• SY015613
• SCHEMBL999160
• SDCCGMLS-0066072.P001
• DB-024754

• MDL： MFCD00748504
• Inchi： 1S/C11H9NO2/c1-7-2-3-8-6-9(11(13)14)4-5-10(8)12-7/h2-6H,1H3,(H,13,14)
• InChI Key： IZONZQFTYGVOOO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: No data available
• Density: 1.285
• Melting Point: 250 ºC
• Boiling Point: 347.6°C at 760 mmHg
• Flash Point: 347.6 °C at 760 mmHg
• Refractive Index: 1.663
• PSA: 50.19000
• LogP: 2.24140

2-Methylquinoline-6-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Methylquinoline-6-carboxylic acid

Recent Advances in the Study of 2-Methylquinoline-6-carboxylic acid (CAS: 635-80-3)

2-Methylquinoline-6-carboxylic acid (CAS: 635-80-3) is a quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 2-Methylquinoline-6-carboxylic acid is its role in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers utilized a combination of computational modeling and in vitro assays to identify the structural features responsible for this activity, paving the way for the design of more effective antimicrobial drugs.

In addition to its antimicrobial properties, 2-Methylquinoline-6-carboxylic acid has shown promise in the field of oncology. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a scaffold for the development of small-molecule inhibitors targeting specific kinases involved in cancer cell proliferation. The study highlighted the compound's ability to modulate key signaling pathways, leading to the inhibition of tumor growth in preclinical models. These findings underscore the potential of 2-Methylquinoline-6-carboxylic acid as a valuable tool in the fight against cancer.

Another area of interest is the compound's anti-inflammatory potential. Research published in the European Journal of Medicinal Chemistry in 2022 revealed that 2-Methylquinoline-6-carboxylic acid derivatives can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests that the compound could be developed into a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, which could guide future drug design efforts.

From a chemical perspective, 2-Methylquinoline-6-carboxylic acid (CAS: 635-80-3) is characterized by its quinoline core, which is known for its stability and ability to interact with biological targets. Recent synthetic methodologies have focused on improving the efficiency and scalability of its production. For instance, a 2023 study in Organic Process Research & Development described a novel catalytic process that significantly enhances the yield of 2-Methylquinoline-6-carboxylic acid while reducing the environmental impact of its synthesis. This advancement is expected to facilitate the large-scale production of the compound for further research and development.

In conclusion, 2-Methylquinoline-6-carboxylic acid (CAS: 635-80-3) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, make it a promising candidate for the development of new therapeutic agents. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The ongoing research in this area holds significant promise for addressing unmet medical needs in antimicrobial resistance, cancer, and inflammatory diseases.